2-((4-amino-5-((4-isopropylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[4-amino-5-(4-propan-2-ylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C23H24N4O5S2/c1-14(2)15-3-6-17(7-4-15)34(29,30)20-12-25-23(27-22(20)24)33-13-21(28)26-16-5-8-18-19(11-16)32-10-9-31-18/h3-8,11-12,14H,9-10,13H2,1-2H3,(H,26,28)(H2,24,25,27)
• InChI Key: ADNWWFDJVMLDON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C23H24N4O5S2
• Molecular Weight: 500.6 g/mol
• CAS No.: 892273-72-2

Description

2-((4-amino-5-((4-isopropylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C23H24N4O5S2 and its molecular weight is 500.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Research has focused on synthesizing novel heterocyclic compounds derived from similar chemical structures, aiming to explore their potential as anti-inflammatory, analgesic, and antimicrobial agents. For example, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines have been synthesized for their analgesic and anti-inflammatory activities, with some compounds showing high inhibitory activity on COX-2 selectivity (Abu‐Hashem et al., 2020).

Antitumor Activity

Compounds with a similar molecular backbone have been investigated for their antitumor activities. For instance, acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety have been evaluated, with some compounds showing effectiveness against tumors, even more so than the reference drug doxorubicin in certain cases (Alqasoumi et al., 2009).

Enzyme Inhibition for Therapeutic Applications

The synthesis of new sulfonamides incorporating benzodioxane and acetamide moieties has been aimed at investigating their enzyme inhibitory potential, particularly against α-glucosidase and acetylcholinesterase, indicating potential therapeutic applications in treating diseases like diabetes and Alzheimer's (Abbasi et al., 2019).

Antimicrobial Agents

Furthermore, the development of new heterocyclic compounds incorporating the sulfamoyl moiety has been targeted at antimicrobial applications. These compounds have shown promising results in vitro against bacterial and fungal strains, highlighting their potential as new antimicrobial agents (Darwish et al., 2014).